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Compound of Interest

Compound Name: 2-Methylanisole-d3
Cat. No.: B1435351
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 2-Methylanisole-d3, a deuterated analog of 2-Methylanisole. This
document is intended to serve as a valuable resource for professionals in research and drug
development who utilize isotopically labeled compounds.

Core Chemical Properties

2-Methylanisole-d3 is the deuterium-labeled version of 2-Methylanisole, where the three
hydrogen atoms on the methoxy group are replaced with deuterium. Its physical and chemical
properties are nearly identical to its non-deuterated counterpart, with the primary difference
being its increased molecular weight. It is a colorless liquid with a characteristic sweet, pleasant
odor.[1]

Table 1: Physicochemical Properties of 2-Methylanisole-d3
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Property Value Source(s)
Molecular Formula CsH7D30O [2]
Molecular Weight 125.18 g/mol [2]
CAS Number 258832-47-2 [2]
Appearance Colorless liquid [3114]
Boiling Point ~170-172 °C [3]
Melting Point ~-34.1°C [3114]
Density ~0.985 g/mL at 25 °C
Refractive Index (n20/D) ~1.516
Flash Point ~52 °C [5]
Insoluble in water; soluble in
Solubility organic solvents like ethanol [1][3]
and ether.
1-(Methoxy-d3)-2-
Synonyms methylbenzene, o-Cresol [2]

methyl-d3 ether

Note: Properties such as boiling point, melting point, density, refractive index, and flash point

are for the non-deuterated compound 2-Methylanisole (CAS 578-58-5) and are expected to be

very similar for its deuterated analog.

Synthesis and Characterization

The synthesis of 2-Methylanisole-d3 typically involves the methylation of o-cresol using a

deuterated methylating agent. The general procedure is adapted from the synthesis of the non-

deuterated compound.

Experimental Protocol: Synthesis of 2-Methylanisole-d3

This protocol describes a common method for the synthesis of 2-Methylanisole, adapted for the

preparation of its deuterated analog.
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Materials:

0-Cresol (95-48-7)

Sodium Hydroxide (NaOH)

Deuterated Dimethyl Sulfate ((CD3)2S0a4) or Deuterated Methyl lodide (CDsl)
Diethyl Ether

Saturated Sodium Bicarbonate Solution

Anhydrous Magnesium Sulfate

Deionized Water

Procedure:

Preparation of Sodium o-cresolate: In a round-bottom flask equipped with a magnetic stirrer
and reflux condenser, dissolve o-cresol in an appropriate solvent such as tetrahydrofuran
(THF). Add sodium hydride (NaH) portion-wise at 0 °C. Allow the reaction to stir at room
temperature for 1 hour to ensure complete formation of the sodium salt.

Methylation: Cool the mixture to O °C and add deuterated dimethyl sulfate or deuterated
methyl iodide dropwise. After the addition is complete, allow the reaction to warm to room
temperature and then heat to reflux for 2-4 hours. The reaction progress can be monitored
by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and quench by
slowly adding water. Transfer the mixture to a separatory funnel and extract with diethyl ether
(3 x50 mL).

Purification: Combine the organic layers and wash with saturated sodium bicarbonate
solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude product.

Final Purification: Purify the crude 2-Methylanisole-d3 by fractional distillation under
atmospheric pressure, collecting the fraction at approximately 171-172 °C.[6]
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Characterization:
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The spectrum will be similar to 2-Methylanisole, but the characteristic singlet for
the methoxy protons (~3.8 ppm) will be absent.

o 2H NMR: A singlet corresponding to the deuterium on the methoxy group will be present.

o 13C NMR: The spectrum will show a signal for the methoxy carbon, which may appear as a
triplet due to coupling with deuterium.

e Mass Spectrometry (MS): The molecular ion peak will be observed at m/z = 125.18, which is
3 units higher than that of the non-deuterated 2-Methylanisole (122.16 g/mol ).[2][4]
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Caption: Workflow for the synthesis of 2-Methylanisole-d3.
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Applications in Research and Drug Development

Deuterium-labeled compounds like 2-Methylanisole-d3 are valuable tools in scientific

research, particularly in the pharmaceutical industry.

¢ Internal Standard: The primary application of 2-Methylanisole-d3 is as an internal standard
for quantitative analysis by mass spectrometry (GC-MS or LC-MS) or NMR.[2][7] Since its
chemical behavior is nearly identical to the non-deuterated analyte, it co-elutes during
chromatography but is distinguishable by its higher mass. This allows for accurate
guantification of 2-Methylanisole in complex biological matrices by correcting for variations in

sample preparation and instrument response.

e Metabolic Tracer: Stable isotope labeling can be used to trace the metabolic fate of drug
molecules.[2][7] While 2-Methylanisole itself is not a drug, its deuterated form can be used in
studies to understand the metabolism of compounds containing a methylhydroquinone core,
for which it serves as an intermediate.[2] The deuterium label allows researchers to follow
the molecule and its metabolites through biological systems.
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Caption: Use of 2-Methylanisole-d3 as an internal standard in LC-MS.
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Safety and Handling

The safety precautions for 2-Methylanisole-d3 are based on the data for 2-Methylanisole. It is

classified as a flammable liquid and may be harmful if swallowed.[5][8]

Table 2: GHS Hazard Information for 2-Methylanisole

Hazard Statement Precautionary Statement

P210: Keep away from heat, sparks, open

H226: Flammable liquid and vapor.[5] )
flames, and hot surfaces. No smoking.[5]

P280: Wear protective gloves/protective

H302: Harmful if swallowed.[8] ) ) )
clothing/eye protection/face protection.[5]

P301+P317: IF SWALLOWED: Get medical
help.[8]

P303+P361+P353: IF ON SKIN (or hair): Take
off immediately all contaminated clothing. Rinse

skin with water.[5]

Handling and Storage:

e Handling: Handle in a well-ventilated area and avoid breathing vapors or mist.[5] Use
personal protective equipment, including safety glasses and chemical-resistant gloves.[8]
Keep away from sources of ignition and take measures to prevent the buildup of electrostatic
charge.[5]

o Storage: Store in a cool, dry, and well-ventilated place.[5] Keep the container tightly closed.

[5]

This guide provides essential technical information for the safe and effective use of 2-
Methylanisole-d3 in a research and development setting. As with any chemical, users should
consult the most recent Safety Data Sheet (SDS) from their supplier before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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